Cas no 117340-75-7 (5'-Cytidylic acid,5-butyl-, diammonium salt (9CI))

• Product Name: 5'-Cytidylic acid,5-butyl-, diammonium salt (9CI)
• CAS No: 117340-75-7
• MF: C₁₃H₂₂N₃O₈P
• MW: 379.302844524384
• CID: 183271
• PubChem ID: 512629
• Update Time: 2025-04-19

5'-Cytidylic acid,5-butyl-, diammonium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• 5'-Cytidylic acid,5-butyl-, diammonium salt (9CI)
• [(2R,3S,4R,5R)-5-(4-amino-5-butyl-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl dihydrogen phosphate
• [(2R,3S,4R,5R)-5-(4-amino-5-butyl-2-oxo-pyrimidin-1-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]methyl dihydrogen phosphate
• DTXSID00151763
• 5-n-Butylcytidine 5'-monophosphate
• 117340-75-7

• Inchi： 1S/C13H22N3O8P/c1-2-3-4-7-5-16(13(19)15-11(7)14)12-10(18)9(17)8(24-12)6-23-25(20,21)22/h5,8-10,12,17-18H,2-4,6H2,1H3,(H2,14,15,19)(H2,20,21,22)/t8-,9-,10-,12-/m1/s1
• InChI Key： SBMCVKLRAARGNH-DNRKLUKYSA-N
• SMILES： P(=O)(O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C(N=C(C(CCCC)=C2)N)=O)O1)O)O

Computed Properties

• Exact Mass: 379.11456
• Monoisotopic Mass: 379.114451
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.1
• Topological Polar Surface Area: 175

Experimental Properties

• Density: 1.77
• Boiling Point: 663.7°Cat760mmHg
• Flash Point: 355.2°C
• Refractive Index: 1.682
• PSA: 175.14
• LogP: -0.76100